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Introduction

Transient Receptor Potential Canonical (TRPC) channels are a family of non-selective cation
channels that play crucial roles in various neuronal functions, including calcium signaling,
synaptic transmission, and neurite outgrowth.[1][2][3][4] A subset of these channels, namely
TRPC3, TRPC6, and TRPC7, are notable for their activation by the lipid second messenger
diacylglycerol (DAG).[5] 1-oleoyl-2-acetyl-sn-glycerol (OAG) is a synthetic, membrane-
permeable analog of DAG that serves as a valuable pharmacological tool for directly and
specifically activating these TRPC channels, bypassing the need for receptor stimulation and
phospholipase C (PLC) activation. This application note provides detailed protocols and
guantitative data for researchers, scientists, and drug development professionals on the use of
OAG to activate TRPC-like channels in neuronal preparations.

Signaling Pathway of OAG-Mediated TRPC Channel
Activation

OAG mimics the action of endogenous DAG, which is produced upon the stimulation of Gg/11-
coupled receptors (e.g., muscarinic receptors) or receptor tyrosine kinases. This stimulation
activates PLC, which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into DAG
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and inositol 1,4,5-trisphosphate (IP3). While IP3 mediates calcium release from internal stores,
DAG directly binds to and gates TRPC3/6/7 channels, leading to an influx of cations, including
Ca2+ and Na+, and subsequent membrane depolarization. This activation is largely
independent of Protein Kinase C (PKC), which can also be activated by DAG but tends to have
a modulatory or even inhibitory effect on TRPC channel activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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